![molecular formula C8H5N3 B6210511 2-ethynylimidazo[1,2-a]pyrimidine CAS No. 1565015-53-3](/img/no-structure.png)
2-ethynylimidazo[1,2-a]pyrimidine
Overview
Description
2-Ethynylimidazo[1,2-a]pyrimidine (EIP) is an important organic compound used in a variety of scientific research applications. It is a heterocyclic aromatic compound that contains both nitrogen and carbon atoms, and is widely used as a building block in organic synthesis. EIP has a wide range of applications in both pharmaceutical and biological research, and has been used for the synthesis of numerous compounds.
Scientific Research Applications
2-ethynylimidazo[1,2-a]pyrimidine has a wide range of applications in scientific research. It has been used as a building block in the synthesis of numerous compounds, including pharmaceuticals, agrochemicals, and biologically active compounds. It has also been used in the synthesis of a variety of heterocyclic compounds, such as pyrimidines, triazoles, and pyridines. In addition, it has been used as a starting material for the synthesis of a variety of other compounds, such as quinolines, nitrofurans, and xanthines.
Mechanism of Action
The mechanism of action of 2-ethynylimidazo[1,2-a]pyrimidine is not fully understood. It is believed to be involved in a variety of biochemical and physiological processes, including enzyme activation, DNA and RNA synthesis, and cell signaling. It is also believed to be involved in the regulation of gene expression and cellular metabolism.
Biochemical and Physiological Effects
2-ethynylimidazo[1,2-a]pyrimidine has been shown to have a variety of biochemical and physiological effects. It has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been shown to inhibit the enzyme 5-alpha-reductase, which is involved in the metabolism of testosterone. In addition, it has been shown to have anti-cancer activity, and has been shown to inhibit the growth of a variety of cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-ethynylimidazo[1,2-a]pyrimidine in laboratory experiments is its low cost and availability. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it has been shown to be toxic in high concentrations, and may be carcinogenic. In addition, it is not water soluble, and must be dissolved in an organic solvent prior to use.
Future Directions
The potential applications of 2-ethynylimidazo[1,2-a]pyrimidine are numerous, and there are a variety of future directions that could be explored. These include further investigation into its mechanism of action, and the development of new and improved synthesis methods. In addition, further research into its potential therapeutic applications is needed, as well as further exploration into its potential toxicity and carcinogenicity. Finally, further research into its potential applications in agrochemicals and other industries is also needed.
Synthesis Methods
2-ethynylimidazo[1,2-a]pyrimidine can be synthesized through a variety of methods, including a two-step synthesis. The first step involves the reaction of ethynyl bromide with an amine in the presence of an acid catalyst, such as HCl. The reaction produces an ethynyl imidazole, which is then reacted with a base, such as NaOH, to produce the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethynylimidazo[1,2-a]pyrimidine involves the reaction of 2-aminopyrimidine with ethynyltrimethylsilane in the presence of a base to form the desired product.", "Starting Materials": [ "2-aminopyrimidine", "ethynyltrimethylsilane", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-aminopyrimidine to a reaction flask", "Add ethynyltrimethylsilane to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with a suitable solvent (e.g. ethanol)", "Dry the product under vacuum to obtain 2-ethynylimidazo[1,2-a]pyrimidine" ] } | |
CAS RN |
1565015-53-3 |
Product Name |
2-ethynylimidazo[1,2-a]pyrimidine |
Molecular Formula |
C8H5N3 |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
